N-[4-(1-adamantylsulfamoyl)phenyl]-4-bromo-1-methyl-3-pyrazolecarboxamide

• Molecular Formula: C21H25BrN4O3S
• Molecular Weight: 493.4 g/mol
• IUPAC Name: N-[4-(1-adamantylsulfamoyl)phenyl]-4-bromo-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C21H25BrN4O3S/c1-26-12-18(22)19(24-26)20(27)23-16-2-4-17(5-3-16)30(28,29)25-21-9-13-6-14(10-21)8-15(7-13)11-21/h2-5,12-15,25H,6-11H2,1H3,(H,23,27)
• InChI Key: ZEDDYNSGMOKNOV-UHFFFAOYSA-N
• SMILES: CN1C=C(C(=N1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC34CC5CC(C3)CC(C5)C4)Br

Description

N-[4-(1-adamantylsulfamoyl)phenyl]-4-bromo-1-methyl-3-pyrazolecarboxamide is an aromatic amide.

Scientific Research Applications

Analytical Properties and Synthetic Cannabinoids

• A study analyzed the properties of synthetic cannabinoids, including compounds similar to N-[4-(1-adamantylsulfamoyl)phenyl]-4-bromo-1-methyl-3-pyrazolecarboxamide. They identified new synthetic cannabinoids using techniques like LC-QTOF-MS, GC-TOF-MS, and NMR spectroscopy (Jia et al., 2017).

Antifungal Activity

• Novel pyrazole carboxylic acid amides, structurally related to the compound , demonstrated significant antifungal activities against several phytopathogenic fungi. The study also explored structure-activity relationships for these compounds (Du et al., 2015).

Insecticidal Properties

• Some studies focused on the synthesis of novel anthranilic diamides with different functionalities, including pyrazole carboxamides. These compounds showed potential as crop-protecting agents due to their efficacy and correlation with physical properties (Lim et al., 2019).

Antimicrobial Agents

• Research on heterocyclic compounds incorporating sulfamoyl moieties, similar to the compound , indicated potential as antimicrobial agents. Various derivatives were synthesized and evaluated for their antibacterial and antifungal activities, showing promising results (Darwish et al., 2014).

Miscellaneous Applications

• Other studies have explored diverse applications like practical synthesis methods for related compounds, properties of pyrazole derivatives, and the development of new synthetic pathways. These studies contribute to a broader understanding of the chemical properties and potential uses of compounds similar to this compound (Ikemoto et al., 2005).